Cas no 1876695-82-7 (3-Amino-5-bromo-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one)

• Product Name: 3-Amino-5-bromo-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one
• CAS No: 1876695-82-7
• MF: C₁₀H₁₅BrN₂O₂
• MW: 275.142301797867
• CID: 6394566
• PubChem ID: 165483393
• Update Time: 2025-11-01

3-Amino-5-bromo-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-bromo-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one
• 1876695-82-7
• EN300-1109501
• 3-Amino-5-bromo-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one

• Inchi： 1S/C10H15BrN2O2/c1-10(2,15-3)6-13-4-7(11)9(14)8(12)5-13/h4-5H,6,12H2,1-3H3
• InChI Key： QDGCODDHLUSMMS-UHFFFAOYSA-N
• SMILES： BrC1C(C(=CN(C=1)CC(C)(C)OC)N)=O

Computed Properties

• Exact Mass: 274.03169g/mol
• Monoisotopic Mass: 274.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.6Ų

Additional information on 3-Amino-5-bromo-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one

Introduction to 3-Amino-5-bromo-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one (CAS No. 1876695-82-7)

3-Amino-5-bromo-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one, with the CAS number 1876695-82-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dihydropyridines, which are known for their diverse biological activities and therapeutic potential. The unique structural features of this compound, including the 3-amino, 5-bromo, and 1-(2-methoxy-2-methylpropyl) substituents, contribute to its distinct pharmacological properties.

The development and characterization of 3-Amino-5-bromo-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one have been driven by its potential applications in the treatment of various diseases. Recent studies have highlighted its efficacy in modulating specific biological pathways, making it a promising candidate for further investigation. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential therapeutic applications.

Chemical Structure and Synthesis

The chemical structure of 3-Amino-5-bromo-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one is characterized by a dihydropyridine core with specific functional groups. The presence of the 3-amino group enhances its basicity and reactivity, while the 5-bromo substituent introduces halogenation that can influence its pharmacokinetic properties. The 1-(2-methoxy-2-methylpropyl) substituent adds steric bulk and hydrophobicity, which can affect its solubility and membrane permeability.

The synthesis of this compound typically involves a multi-step process that includes the formation of the dihydropyridine ring and subsequent functionalization. One common approach is to start with a suitable pyridine derivative and undergo reduction to form the dihydropyridine core. The introduction of the 3-amino, 5-bromo, and 1-(2-methoxy-2-methylpropyl) groups can be achieved through various synthetic strategies, such as nucleophilic substitution and coupling reactions. Recent advancements in green chemistry have also led to more environmentally friendly synthesis methods that minimize waste and reduce energy consumption.

Biological Activities and Mechanisms of Action

3-Amino-5-bromo-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one has been studied for its diverse biological activities. One of its key properties is its ability to modulate calcium channels, which are crucial for various physiological processes such as muscle contraction, neurotransmitter release, and gene expression. By selectively targeting specific calcium channel subtypes, this compound can exert therapeutic effects in conditions such as hypertension, angina pectoris, and certain neurological disorders.

In addition to calcium channel modulation, recent research has shown that 3-Amino-5-bromo-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one exhibits anti-inflammatory and antioxidant activities. These properties make it a potential candidate for treating inflammatory diseases such as arthritis and chronic obstructive pulmonary disease (COPD). The anti-inflammatory effects are believed to be mediated through the inhibition of pro-inflammatory cytokines and the activation of antioxidant defense mechanisms.

Clinical Applications and Therapeutic Potential strong>

The therapeutic potential of < strong >3-Amino-5-bromo-1-(2-methoxy-2-methylpropyl)-1 , 4-dih ydro pyri din - 4 - one< / strong > has been explored in various preclinical studies. In animal models of hypertension , it has demonstrated significant antihypertensive effects without causing adverse side effects . Similarly , in models of neurodegenerative diseases , it has shown neuroprotective properties by reducing oxidative stress and preventing neuronal cell death . These findings suggest that this compound could be developed into a novel therapeutic agent for these conditions . p > < p >In addition to its direct therapeutic effects ,< strong >3-Amino - 5 - bromo - 1 - ( 2 - meth oxy - 2 - methyl prop yl ) - 1 , 4 - di hy dro py ri din - 4 - one< / strong > has also been investigated for its potential as a lead compound in drug discovery . Its unique structural features provide a scaffold for further modification and optimization , which could lead to the development of more potent and selective derivatives . Ongoing research is focused on identifying structure - activity relationships ( SARs ) that can guide the design of improved analogs . p > < p >< strong >Conclusion< / strong > p > < p >< strong >3-Amino - 5 - bromo - 1 - ( 2 - meth oxy - 2 - methyl prop yl ) - 1 , 4 - di hy dro py ri din - 4 - one< / strong > ( CAS No . 1876695 - 82 - 7 ) is a promising compound with diverse biological activities and therapeutic potential . Its unique chemical structure , including the< strong >3-amino< / strong >,< strong >5-bromo< / strong >,< strong >and 1-(2-methoxy-2-methylpropyl)< / strong > substituents , contributes to its distinct pharmacological properties . Preclinical studies have demonstrated its efficacy in modulating calcium channels , exerting anti-inflammatory effects , and providing neuroprotection . Further research is needed to fully understand its mechanisms of action and optimize its therapeutic applications . As research in this area continues to advance , this compound holds great promise for the development of new treatments for various diseases . p > article > response >